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Compound of Interest

Compound Name: 2-Chlorophenyl methylcarbamate

CAS No.: 3942-54-9

Cat. No.: B1593966

Get Quote

Executive Summary & Chemical Identity
2-Chlorophenyl methylcarbamate (CPMC), historically marketed under trade names such as

Hopcide or Etrofol, is a broad-spectrum insecticide belonging to the N-methyl carbamate class.

While its agricultural use has declined in favor of more selective agents, it remains a critical

reference compound in toxicological research for studying reversible acetylcholinesterase

(AChE) inhibition and the metabolic fate of chlorinated phenolic derivatives.

This guide provides a deep-dive technical profile for researchers requiring precise mechanistic

data, metabolic pathways, and validated experimental protocols for assessing carbamate

toxicity.
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Property Value Relevance to Toxicology

Molecular Formula C₈H₈ClNO₂
Stoichiometry of metabolic

hydrolysis.[1]

Molecular Weight 185.61 g/mol
Calculation of molar dosage

for in vitro assays.

Solubility
Soluble in acetone, methanol;

sparingly in water.

Requires organic co-solvent

(e.g., DMSO/Ethanol) for

bioassays; high potential for

dermal absorption.

Vapor Pressure Low (Solid at STP)

Inhalation risk is primarily via

particulate/dust rather than

vapor.

Molecular Mechanism of Action
The Cholinergic Crisis: Reversible Carbamylation[2]

Unlike organophosphates (OPs) which permanently phosphorylate the serine hydroxyl group in

the active site of AChE, CPMC induces carbamylation. This forms a carbamylated enzyme

complex that is hydrolytically unstable.

Key Mechanistic Differentiators[3]
Reversibility: The carbamyl-enzyme bond hydrolyzes spontaneously (decminutes to hours),

regenerating the active enzyme. This contrasts with OPs, which can undergo "aging"

(dealkylation) leading to irreversible inhibition.

Stoichiometry: The inhibition follows pseudo-first-order kinetics where one molecule of

CPMC carbamylates one active site of AChE, releasing 2-chlorophenol as the leaving group.

Pathway Visualization
The following diagram illustrates the kinetic pathway of AChE inhibition by CPMC compared to

acetylcholine hydrolysis.
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Figure 1: Kinetic pathway of Acetylcholinesterase inhibition by CPMC. Note the spontaneous

decarbamylation loop (blue dotted line) which distinguishes this from organophosphate toxicity.

ADME Profile (Absorption, Distribution, Metabolism,
Excretion)
Understanding the biotransformation of CPMC is essential for interpreting in vivo toxicity data.

The rapid metabolism often leads to a discrepancy between high acute toxicity and lower

chronic toxicity.

Metabolic Pathway
The primary detoxification route is hydrolytic cleavage of the carbamate ester bond, mediated

by carboxylesterases.

Hydrolysis: CPMC is hydrolyzed to 2-chlorophenol (2-CP) and methylamine/CO₂.

Conjugation: The 2-chlorophenol metabolite undergoes Phase II conjugation (glucuronidation

or sulfation) in the liver.

Excretion: Conjugated metabolites are rapidly excreted via urine.

Toxicological Insight: The metabolite 2-chlorophenol is itself a toxicant (uncoupler of oxidative

phosphorylation), but at the molar equivalents generated from pesticide exposure, the

cholinergic effects of the parent compound (CPMC) predominate.
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Toxicological Profile
Classification: Moderately Toxic (WHO Class II / EPA Toxicity Category II).

Quantitative Toxicity Data
Note: While specific modern SDS data for "Hopcide" is often redacted or listed as "unavailable"

due to market withdrawal, historical data and structural analogs (e.g., Fenobucarb) provide the

following established ranges.

Metric Species
Value
(Approximate)

Classification

LD₅₀ Oral Rat 150 – 500 mg/kg Moderate Toxicity

LD₅₀ Dermal Rabbit > 2,000 mg/kg Low Dermal Toxicity

LC₅₀ Inhalation Rat > 500 mg/m³ (4h)
Moderate Inhalation

Risk

Clinical Manifestations (SLUDGE Syndrome)
Acute exposure triggers muscarinic and nicotinic overstimulation:

Salivation

Lacrimation

Urination[3][4]

Defecation

Gastrointestinal distress

Emesis

Critical Distinction: Unlike OP poisoning, CPMC-induced symptoms typically resolve within 24

hours due to rapid enzyme regeneration, provided the patient is supported respiratory-wise.
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Experimental Protocol: Modified Ellman Assay
Challenge: Standard Ellman assays involve significant dilution of the tissue sample. For

carbamates, this dilution lowers the inhibitor concentration, shifting the equilibrium toward

decarbamylation (enzyme reactivation) and causing false negatives.

Solution: Use a Modified Ellman Protocol with minimal dilution and rapid read times.

Workflow Diagram
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4. Kinetic Reading
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Read every 15s for 2 mins
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Figure 2: Modified Ellman Assay workflow specifically designed to prevent carbamate

dissociation during analysis.
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Step-by-Step Methodology
Reagent Preparation:

Buffer: 0.1 M Sodium Phosphate, pH 8.0.

DTNB (Ellman's Reagent): 10 mM in buffer.

Substrate: Acetylthiocholine iodide (ATCh), 75 mM in water.

Sample Preparation:

Homogenize tissue (brain/blood) 1:10 (w/v) in cold buffer. Do not dilute further.

Keep samples at 4°C to slow spontaneous decarbamylation before the assay starts.

Assay Reaction:

In a microplate, add 20 µL of Tissue Homogenate.

Add 150 µL of Buffer + DTNB mixture.

Initiate reaction with 20 µL of ATCh.

Measurement:

Immediately read absorbance at 412 nm in kinetic mode for 2–3 minutes.

Calculate the slope (ΔAbs/min).

Validation:

Run a positive control using a known carbamate (e.g., Physostigmine) to verify the "rapid

recovery" phenomenon is minimized.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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